Estrogens and derivatives
Estrogens and their derivatives are a class of steroid hormones that play critical roles in female reproductive functions, secondary sexual characteristics, and bone health. These compounds are synthesized primarily in the ovaries, with smaller amounts produced by the adrenal glands and fat cells. Estrogens exert their effects through specific nuclear receptors in various target tissues.
The most common estrogens include estradiol (E2), estrone (E1), and estriol (E3). Derivatives of these hormones are often synthesized to enhance certain therapeutic properties or improve drug delivery methods. For example, conjugated estrogens, ethinyl estradiol, and dienogest are widely used in hormone replacement therapy and oral contraceptives.
These compounds are also utilized in research settings for studying hormonal interactions, endocrine disruptors, and cancer mechanisms. Their application spans pharmaceuticals, cosmetics, and agricultural fields due to their diverse biological activities.

Structure | Chemical Name | CAS | MF |
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Estran-17-one, 3-hydroxy-, (3b,5b)- | 64044-10-6 | C18H28O2 |
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16-Keto 17b-Estradiol | 566-75-6 | C18H22O3 |
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6α-Methoxy 17β-Estradiol | 74312-88-2 | C19H26O3 |
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4-Methoxy Estrone | 58562-33-7 | C19H24O3 |
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4,16α-Dibromo Estrone | 81072-41-5 | C18H20O2Br2 |
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17-Epiestriol | 1228-72-4 | C18H24O3 |
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11α-Hydroxyestr-4-ene-3,17-dione | 6615-00-5 | C18H24O3 |
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Equilenin | 517-09-9 | C18H18O2 |
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Estrone | 53-16-7 | C18H22O2 |
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Estradiol | 50-28-2 | C18H24O2 |
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